Cas no 253169-95-8 (2-{[(cyclododecylideneamino)oxy]carbonyl}thiophene)

• Product Name: 2-{[(cyclododecylideneamino)oxy]carbonyl}thiophene
• CAS No: 253169-95-8
• MF: C₁₇H₂₅NO₂S
• MW: 307.450903654099
• CID: 3055213
• PubChem ID: 2801799
• Update Time: 2025-05-22

2-{[(cyclododecylideneamino)oxy]carbonyl}thiophene Chemical and Physical Properties

Names and Identifiers

• 2-{[(cyclododecylideneamino)oxy]carbonyl}thiophene
• Cyclododecanone O-thiophene-2-carbonyl oxime
• 658-098-1
• CyclododecanoneO-thiophene-2-carbonyloxime
• 2-{[(cyclododecylidenamino)oxy]carbonyl}thiophene
• CCG-235996
• AKOS005107126
• JS-0162
• 253169-95-8
• cyclododecylideneamino thiophene-2-carboxylate
• (cyclododecylideneamino) thiophene-2-carboxylate
• AA-768/31128062
• cyclododecanone O-(2-thienylcarbonyl)oxime

• Inchi： 1S/C17H25NO2S/c19-17(16-13-10-14-21-16)20-18-15-11-8-6-4-2-1-3-5-7-9-12-15/h10,13-14H,1-9,11-12H2
• InChI Key： HNPDKOCIWSFLJR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=O)O/N=C1\CCCCCCCCCCC\1

Computed Properties

• Exact Mass: 307.16060021Da
• Monoisotopic Mass: 307.16060021Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 66.9Ų

Additional information on 2-{[(cyclododecylideneamino)oxy]carbonyl}thiophene

Exploring the Potential of 2-{[(Cyclododecylideneamino)oxy]carbonyl}thiophene: A Comprehensive Overview

The compound with CAS No. 253169-95-8, known as 2-{[(cyclododecylideneamino)oxy]carbonyl}thiophene, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of thiophene, a heterocyclic aromatic compound with a five-membered ring containing one sulfur atom. The presence of the cyclododecylideneamino group introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers in organic chemistry, materials science, and pharmacology.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials. The incorporation of the cyclododecylideneamino group into the thiophene framework has been shown to enhance the compound's electronic properties, making it a promising candidate for use in organic electronics. For instance, research published in Advanced Materials demonstrated that such derivatives can exhibit improved charge transport characteristics, which are essential for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These findings underscore the potential of 2-{[(cyclododecylideneamino)oxy]carbonyl}thiophene as a building block for next-generation electronic materials.

In addition to its electronic properties, this compound has also been explored for its potential in drug discovery. Thiophenes are known for their ability to interact with biological systems due to their aromaticity and sulfur-based reactivity. The introduction of the cyclododecylideneamino group further enhances these interactions, potentially leading to novel therapeutic agents. A study published in Nature Communications investigated the compound's ability to modulate cellular signaling pathways, suggesting its potential as a lead compound for anti-cancer drug development.

The synthesis of 2-{[(cyclododecylideneamino)oxy]carbonyl}thiophene involves a multi-step process that combines principles from both organic and polymer chemistry. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the desired molecule. These methods not only ensure high yields but also allow for precise control over the molecular structure, enabling further functionalization if required.

The physical and chemical properties of this compound have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and thermogravimetric analysis (TGA). These studies have provided valuable insights into its stability, solubility, and thermal behavior, which are critical factors for its practical applications.

In conclusion, 2-{[(cyclododecylideneamino)oxy]carbonyl}thiophene represents a versatile platform for exploring new frontiers in material science and pharmacology. Its unique combination of structural features and functional groups positions it as a key player in the development of advanced materials and therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to various scientific disciplines.